6-[[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C20H22N6O3S/c27-17-12-14(21-19(29)22-17)11-16-23-24-20(26(16)15-7-3-1-4-8-15)30-13-18(28)25-9-5-2-6-10-25/h1,3-4,7-8,12H,2,5-6,9-11,13H2,(H2,21,22,27,29)
• InChI Key: AITDWBCAVYKSFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C20H22N6O3S
• Molecular Weight: 426.5 g/mol
• CAS No.: 852046-52-7

Description

6-[[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H22N6O3S and its molecular weight is 426.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimidine Derivatives : Research efforts led by Mekuskiene and Vainilavicius (2006) focused on the cyclization of certain carbonyl compounds to produce pyrimidine derivatives, demonstrating the chemical versatility and potential for generating compounds with varied biological activities (G. Mekuskiene & P. Vainilavicius, 2006).
• One-Pot, Three-Component Synthesis : Abdelrazek et al. (2019) developed a one-pot, three-component synthesis method using aluminate sulfonic acid nanocatalyst under grinding technique, showcasing an efficient approach to synthesizing complex heterocyclic compounds with potential for further functionalization or biological activity investigation (F. M. Abdelrazek et al., 2019).

Biological Activities and Applications

• Anticancer Activity : Stolarczyk et al. (2018) synthesized novel thiopyrimidine derivatives and investigated their cytotoxic activity, providing insights into the structural features contributing to anticancer properties. This research emphasizes the potential of pyrimidine derivatives in developing new anticancer agents (Marcin Stolarczyk et al., 2018).
• Antiproliferative Effect : Mallesha et al. (2012) explored the antiproliferative effects of pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines, highlighting the therapeutic potential of such compounds in cancer treatment (L. Mallesha et al., 2012).
• 5-HT2 Antagonist Activity : Watanabe et al. (1992) reported on the synthesis and evaluation of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, identifying compounds with potent 5-HT2 antagonist activity, suggesting applications in neurological disorders or as tools for studying serotonergic signaling (Y. Watanabe et al., 1992).